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Compound of Interest

Compound Name: Vinyl butyrate

Cat. No.: B105384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vinyl butyrate is a versatile monomer used in the synthesis of various polymers and

copolymers. Its derivatives, particularly polyvinyl butyral (PVB), are widely employed in the

formulation of adhesives due to their excellent flexibility, adhesion, and chemical resistance.[1]

These adhesives find applications in diverse fields, from industrial coatings and laminated

safety glass to specialized uses in medical and pharmaceutical product development. This

document provides detailed application notes and experimental protocols for the preparation

and characterization of vinyl butyrate-based adhesives.
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Property Value Reference

CAS Number 123-20-6 [2]

Molecular Formula C6H10O2 [2]

Molecular Weight 114.14 g/mol [3]

Appearance Colorless to pale yellow liquid [2]

Odor Fruity [2]

Boiling Point Not specified in search results

Flash Point 68 °F [3]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether), limited

solubility in water.

[2]

Table 2: Typical Formulation of a Polyvinyl Butyral (PVB)
Adhesive Solution
This formulation is based on a patent for a PVB adhesive and can be adapted for various

applications.[4][5]
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Component
Parts by Weight
(Example 1)

Parts by Weight
(Example 2)

Purpose

Polyvinyl Butyral

(PVB)
226 180

Primary binder,

provides adhesion

and film formation.

95% Ethanol 135 90 Solvent

Cyclopropane 46 30 Co-solvent/diluent

Rosin 5 4
Tackifier, enhances

adhesion.

Aldol Resin 4 3
Co-binder, modifies

properties.

Stearyl Alcohol 3 2 Plasticizer/lubricant

Dibutyl Phthalate 2 1
Plasticizer, improves

flexibility.

Talcum Powder 22 10

Filler, can modify

mechanical

properties.

Table 3: Effect of Plasticizer Content on Polyvinyl
Butyral (PVB) Properties
Plasticizers are crucial additives that modify the physical properties of PVB to suit specific

applications.[6]

Property Effect of Increasing Plasticizer Content

Tensile Strength Decreases

Elongation at Break Increases

Glass Transition Temperature (Tg) Decreases

Melt Flow Rate Increases
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Table 4: Thermal Properties of Polyvinyl Butyral (PVB)
Thermal analysis is critical for understanding the processing and performance limits of PVB

adhesives.

Property
Typical Value
Range

Analytical Method Reference

Glass Transition

Temperature (Tg)

50°C to 90°C

(unplasticized)
DSC [7]

Decomposition Onset ~280°C - 300°C TGA [8]

Major Weight Loss

Region
300°C - 480°C TGA [8]

Experimental Protocols
Protocol 1: Synthesis of Vinyl Butyrate Monomer via
Transesterification
This protocol describes a common laboratory-scale synthesis of vinyl butyrate from vinyl

acetate and butyric acid.

Materials:

Butyric acid

Vinyl acetate

Sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Distillation apparatus

Separatory funnel
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Reaction flask with reflux condenser and magnetic stirrer

Procedure:

In a reaction flask, combine butyric acid and vinyl acetate in a 1:1.2 molar ratio.[1]

Slowly add sulfuric acid as a catalyst, approximately 8% by mass of the reactants.[1]

Heat the mixture to reflux at approximately 130°C with continuous stirring.[1] The reaction

progress can be monitored by gas chromatography (GC).

After the reaction is complete (typically when high yields of vinyl butyrate are observed,

which can be over 95%), cool the mixture to room temperature.[1]

Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution

to neutralize the acidic catalyst.

Wash the organic layer with distilled water.

Dry the organic layer over anhydrous magnesium sulfate.

Purify the vinyl butyrate by fractional distillation.

Characterization: The synthesized vinyl butyrate can be characterized by:

¹H NMR and ¹³C NMR spectroscopy to confirm the chemical structure.[9]

FTIR spectroscopy to identify the characteristic functional groups, particularly the ester

carbonyl stretch.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) to assess purity.

Protocol 2: Preparation of a Polyvinyl Butyral (PVB)
Adhesive Solution
This protocol is adapted from a patent and describes the preparation of a PVB-based adhesive.

[4][5]
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Materials:

Polyvinyl butyral (PVB) resin powder

95% Ethanol

Cyclopropane

Rosin

Aldol resin

Stearyl alcohol

Dibutyl phthalate

Talcum powder

Reaction kettle with a stirrer and heating capabilities

Procedure:

Stirring: Add the specified amount of 95% ethanol solution to the reaction kettle. At room

temperature, slowly add the polyvinyl butyral powder while stirring. Continue stirring for

approximately 70 minutes, then add cyclopropane and stir until uniform.[4]

Dissolution: Heat the solution to 50°C. Continue to slowly add any remaining polyvinyl

butyral until it is completely dissolved. Then, cool the mixture back to room temperature.[4]

Miscibility: Add the crushed rosin and talcum powder to the solution and stir until evenly

dispersed. Subsequently, add the aldol resin, stearyl alcohol, and dibutyl phthalate and

continue mixing until a miscible solution is obtained.[4]

Filtration: Filter the resulting solution to remove any undissolved particles or impurities to

obtain the final adhesive product.[4]

Protocol 3: Characterization of Adhesive Properties
A. Adhesion Strength Testing:
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Peel Adhesion (ASTM D903): This test measures the force required to peel a flexible

adherend from a rigid substrate at a 180-degree angle. The result is expressed as force per

unit width.

Shear Strength (ASTM D1002): This method determines the shear strength of an adhesive

on a single-lap-joint specimen, typically for metal-to-metal bonding.

Pull-off Adhesion (ASTM D4541): This test quantifies the tensile stress required to pull a

coating away from a substrate. A loading fixture is bonded to the coating surface and then

pulled perpendicularly.

B. Thermal Analysis:

Differential Scanning Calorimetry (DSC): Used to determine the glass transition temperature

(Tg) of the adhesive, which is crucial for understanding its performance at different

temperatures.[10][11]

Thermogravimetric Analysis (TGA): This analysis determines the thermal stability and

decomposition profile of the adhesive.[8][10][11] It can also be used to quantify the amount

of plasticizer and other volatile components.[8]

C. Rheological Analysis:

Viscosity Measurement: The viscosity of the adhesive solution can be measured using a

viscometer (e.g., Brookfield or Ubbelohde type). Viscosity is a critical parameter for

application and processing.[1][12]
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Caption: Transesterification synthesis of vinyl butyrate.
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Caption: Formation of Polyvinyl Butyral (PVB).
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Caption: Workflow for adhesive preparation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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